Cas no 90329-76-3 (Cyclooct[d]isoxazole, 4,5,6,7,8,9-hexahydro-3-phenyl-)

Cyclooct[d]isoxazole, 4,5,6,7,8,9-hexahydro-3-phenyl- structure
90329-76-3 structure
Product Name:Cyclooct[d]isoxazole, 4,5,6,7,8,9-hexahydro-3-phenyl-
CAS No:90329-76-3
MF:C15H17NO
MW:227.301584005356
CID:789294
PubChem ID:13164396
Update Time:2025-04-19

Cyclooct[d]isoxazole, 4,5,6,7,8,9-hexahydro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclooct[d]isoxazole, 4,5,6,7,8,9-hexahydro-3-phenyl-
    • 3-phenyl-4,5,6,7,8,9-hexahydrocycloocta[d][1,2]oxazole
    • 3-Phenyl-4,5,6,7,8,9-hexahydrocycloocta[d]isoxazole
    • DTXSID20524076
    • 90329-76-3
    • Inchi: 1S/C15H17NO/c1-2-7-11-14-13(10-6-1)15(16-17-14)12-8-4-3-5-9-12/h3-5,8-9H,1-2,6-7,10-11H2
    • InChI Key: KXCYEHJKNCKHRL-UHFFFAOYSA-N
    • SMILES: O1C2=C(C(C3C=CC=CC=3)=N1)CCCCCC2

Computed Properties

  • Exact Mass: 227.131014166g/mol
  • Monoisotopic Mass: 227.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26Ų
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